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Compound of Interest

Compound Name: Nylon 6/66

Cat. No.: B1584677

A Comparative Guide to the Barrier Properties of
Nylon 6/66 Films

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the barrier properties of Nylon 6/66 films
against gases and liquids, offering a comparative analysis with common alternative materials:
Polyethylene Terephthalate (PET), Ethylene Vinyl Alcohol (EVOH), and Polyvinylidene Chloride
(PVDC). The information presented herein is supported by experimental data and detailed
methodologies to assist in material selection for sensitive applications.

Executive Summary

Nylon 6/66, a copolymer of Nylon 6 and Nylon 66, is a versatile thermoplastic film known for its
mechanical strength and moderate barrier properties. This guide demonstrates that while
Nylon 6/66 offers a good barrier to oxygen and carbon dioxide, its performance, particularly
against water vapor, is influenced by relative humidity. In comparison, EVOH provides an
exceptional oxygen barrier in dry conditions, but is also sensitive to moisture. PVDC, on the
other hand, offers an excellent barrier to both oxygen and water vapor, with less sensitivity to
humidity. PET provides a good balance of mechanical and moderate barrier properties. The
choice of the optimal barrier film depends on the specific application, considering factors such
as the nature of the substance to be protected, environmental conditions (especially humidity),
and cost.
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Comparative Barrier Performance Data

The following tables summarize the quantitative barrier properties of Nylon 6/66 and its
alternatives. It is important to note that direct comparison can be challenging due to variations
in test conditions (e.g., temperature, relative humidity, film thickness) across different data
sources. Where possible, data has been normalized or presented with corresponding test
conditions.

Table 1: Oxygen Transmission Rate (OTR) of Various
Polymer Films

Film Material Thickness (um) OTR (cm3®/m?-day) Test Conditions
Nylon 6/66 25 27 23°C, 0% RHI[1]
25 28 23°C, 65% RH[1]

25 117 23°C, 90% RH[1]

18 ~34-37 23-25°C, 0% RH[2]

PET Not Specified 16.953 23°C, 50% RH
Not Specified 50 - 150 Not Specified[3]

EVOH (32% ethylene)  Not Specified 0.3 23°C, 65% RH[4]
Not Specified <1.5 Dry Conditions[5]

PVDC 40 <15 Not Specified[6]

23°C, 85% RH (for a

Not Specified 0.1
120 g/m2 structure)[7]

Table 2: Water Vapor Transmission Rate (WVTR) of
Various Polymer Films

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1584677?utm_src=pdf-body
https://www.tappi.org/content/events/07place/papers/mueller.pdf
https://www.tappi.org/content/events/07place/papers/mueller.pdf
https://www.tappi.org/content/events/07place/papers/mueller.pdf
https://www.fostercomp.com/wp-content/uploads/2018/11/MX-Nylon_properties.pdf
https://blog.ansi.org/ansi/explaining-water-vapor-testing-astm-e96/
https://icc-es.org/testing/astm-e96/
https://store.astm.org/d2305-18.html
https://www.rmax.com/blog/astm-e96
https://www.tappi.org/content/events/07place/papers/paisley.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Film Material Thickness (um) WVTR (g/m#day) Test Conditions
Nylon 6/66 18 ~153 38°C, 85-90% RHI[2]
25 50 23°C, 85% RH

Room Temperature,
PET 25 ~18 _ o

High Humidity[8]
100 Varies with Temp. 100% RH[9]
EVOH (laminated) Not Specified 0.5 Not Specified[4]
PVDC 40 ~3.5 Not Specified[6][10]

40°C, 75% RH (for a

Coated PVC ~0.16

120 g/m2 structure)[7]

Table 3: Carbon Dioxide (COz2) Transmission Rate of

Various Polymer Films

. . . CO2TR .
Film Material Thickness (pm) Test Conditions
(cm3m>day)
Nylon 6/66 Not Specified ~67 - 111 23-25°C, 0% RH[2]
PET Not Specified 110 20°C[8]
EVOH (32% ethylene) 20 0.81 Not Specified[8]
N 0.1 - 2.4 (Permeability .
PVDC Not Specified Not Specified[1][11]

in cc)

Table 4: Organic Solvent Barrier Properties

Quantitative, directly comparable data for the permeability of these films to specific organic

solvents is limited in publicly available literature. The following provides a qualitative summary

and available data on fuel components.
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Film
Material

Ethanol

Methanol

Toluene

Hexane

General
Remarks

Nylon 6/66

Moderate

Barrier

Moderate

Barrier

Good Barrier

Good Barrier

Generally
good
resistance to
oils, greases,
and some

solvents.[12]

PET

Good Barrier

Good Barrier

Moderate

Barrier

Moderate

Barrier

Good
chemical
resistance to
a wide range

of chemicals.

EVOH

Poor Barrier
(plasticizing
effect)[8]

Poor Barrier
(plasticizing
effect)[1][8]

Excellent
Barrier[11]

Excellent

Barrier

Highly
resistant to
oils and
organic
solvents in
the absence
of moisture.
[4] Alcohols
can
significantly
increase its
permeability.

[1]

PVDC

Excellent

Barrier

Excellent

Barrier

Excellent

Barrier

Excellent

Barrier

Excellent
chemical
resistance to
a broad
range of
solvents,
acids, and
alkalis.[13]

Permeability

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.ulprospector.com/knowledge/8404/pe-difference-between-nylon-6-and-nylon-66/
https://www.tandfonline.com/doi/pdf/10.1080/15583724.2017.1394323
https://www.tappi.org/content/events/07place/papers/mueller.pdf
https://www.tandfonline.com/doi/pdf/10.1080/15583724.2017.1394323
https://www.researchgate.net/publication/324981154_Barrier_permeation_properties_of_EVOH_thin-film_membranes_under_aqueous_and_non-aqueous_conditions
https://icc-es.org/testing/astm-e96/
https://www.tappi.org/content/events/07place/papers/mueller.pdf
https://www.azom.com/article.aspx?ArticleID=2004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

to n-hexane
is very low.[1]
[11]

Experimental Protocols

Accurate evaluation of barrier properties relies on standardized testing methodologies. The
following sections detail the principles of the key experimental protocols used to generate the
data in this guide.

Oxygen Transmission Rate (OTR) - ASTM D3985

This method determines the steady-state rate of oxygen gas transmission through a plastic
film.

e Principle: A film sample is sealed as a barrier between two chambers. One chamber contains
a constant high concentration of oxygen (typically 100%), while the other chamber is initially
purged with an oxygen-free carrier gas (e.g., nitrogen). The carrier gas transports any
oxygen that permeates through the film to a coulometric sensor. The sensor generates an
electrical current proportional to the amount of oxygen detected.[6]

o Apparatus: An OTR test instrument consisting of a diffusion cell, a coulometric sensor, and
systems for controlling temperature, humidity, and gas flow.

e Procedure:

[¢]

The film specimen is clamped into the diffusion cell.

[e]

The system is purged with the carrier gas to establish a zero-oxygen baseline.

(¢]

Oxygen is introduced into the high-concentration chamber.

[¢]

The amount of oxygen permeating through the film is continuously measured by the
sensor until a steady-state transmission rate is achieved.

o Data Presentation: OTR is typically reported in cubic centimeters of oxygen per square
meter per 24-hour period (cm3/m2.day) at specified temperature and relative humidity.
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Water Vapor Transmission Rate (WVTR) - ASTM F1249

This method is used to determine the rate of water vapor transmission through flexible barrier
materials.

e Principle: A film sample is sealed between a chamber with a controlled high relative humidity
and a chamber with a dry carrier gas (e.g., nitrogen). Water vapor that permeates through
the film is carried by the dry gas to a modulated infrared sensor. The sensor detects the
amount of water vapor, which is then used to calculate the transmission rate.[4][14]

o Apparatus: AWVTR test instrument with a diffusion cell, an infrared sensor, and systems for
controlling temperature, humidity, and gas flow.

e Procedure:
o The film specimen is mounted in the diffusion cell.

o The test is initiated by exposing one side of the film to a controlled high humidity
environment.

o The dry carrier gas on the other side of the film transports any permeated water vapor to
the IR sensor.

o The measurement continues until a steady-state WVTR is reached.

o Data Presentation: WVTR is typically reported in grams of water per square meter per 24-
hour period (g/m2-day) at a specified temperature and relative humidity gradient.

Another common method for WVTR is ASTM E96, which involves sealing the test specimen
over a dish containing either a desiccant (dry cup method) or water (wet cup method) and
measuring the weight change over time.[3][6][15]

Gas Transmission Rate (GTR) for CO2 - ASTM D1434

This standard provides a method for determining the permeability of plastic films to various
gases, including carbon dioxide.
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e Principle: The test film separates a chamber containing the test gas (CO3z) at a known
pressure from a second chamber at a lower pressure. The quantity of gas that permeates
through the film is measured by monitoring the pressure increase in the low-pressure
chamber (manometric method) or the volume change at constant pressure (volumetric
method).[3][4][6][14][15]

o Apparatus: A gas permeability testing apparatus with a diffusion cell, pressure or volume
measurement devices, and temperature control.

e Procedure:

[¢]

The film sample is mounted in the diffusion cell.

[¢]

The system is evacuated to remove any residual gases.

[e]

The test gas (CO2) is introduced into the high-pressure chamber.

o

The change in pressure or volume in the low-pressure chamber is recorded over time until
a steady-state permeation rate is established.

o Data Presentation: GTR is reported in cubic centimeters of gas per square meter per 24-
hour period at a given temperature and pressure differential (cm3/mz2-day).

Organic Liquid/Vapor Permeability

There is no single, universally adopted ASTM standard for measuring the permeability of plastic
films to a wide range of organic liquids and vapors. However, common methods are based on
gravimetric principles or static diffusion cells.

e Principle (Gravimetric Method): A test cup containing the organic liquid is sealed with the film
sample. The assembly is placed in a controlled environment, and the weight loss of the cup
over time is measured. This weight loss corresponds to the amount of solvent that has
permeated through the film.

e Principle (Static Diffusion Cell): A two-chamber cell is separated by the film specimen. The
organic liquid or its vapor is introduced into one chamber (the source chamber). The

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://blog.ansi.org/ansi/explaining-water-vapor-testing-astm-e96/
https://icc-es.org/testing/astm-e96/
https://www.rmax.com/blog/astm-e96
https://infinitalab.com/blogs/astm-e96-complete-guide-to-water-vapor-transmission-rate-wvtr-of-materials/
https://ia801508.us.archive.org/7/items/gov.law.astm.e96.1995/astm.e96.1995.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

concentration of the solvent in the other chamber (the receiving chamber) is monitored over
time, often using gas chromatography (GC) or other sensitive analytical techniques.[16]

o Data Presentation: Permeation rates for organic liquids are typically reported in grams per
square meter per 24-hour period (g/m2-day).

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for evaluating the barrier properties of
polymer films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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